4-bromo-1-[(2-chlorophenyl)methyl]-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 4-bromo-1-[(2-chlorophenyl)methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H8BrClN2O2/c12-8-6-15(14-10(8)11(16)17)5-7-3-1-2-4-9(7)13/h1-4,6H,5H2,(H,16,17)
• InChI Key: DPICVSQRULKPPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=C(C(=N2)C(=O)O)Br)Cl
• Molecular Formula: C11H8BrClN2O2
• Molecular Weight: 315.55 g/mol

Description

“4-bromo-1-[(2-chlorophenyl)methyl]-1H-pyrazole-3-carboxylic acid” is a complex organic compound. It is a derivative of pyrazole, which is a class of organic compounds known for their diverse pharmacological effects. It is also related to profenofos, an organophosphate insecticide.

Synthesis Analysis

The synthesis of related compounds often involves multiple steps. For instance, profenofos can be synthesized by reacting phosphorus oxychloride with sodium ethoxide and sodium 1-propanethiolate, followed by treatment with 4-bromo-2-chloro phenol. Another example is the synthesis of ketamine, which involves the reaction of cyclohexanone with 2-chlorophenyl magnesium bromide reagent, followed by dehydration, oxidation, imination, and finally rearrangement.

Molecular Structure Analysis

The molecular structure of related compounds can be quite complex. For example, a related compound, “C13H7BrClF3N2”, has a monoclinic crystal structure with specific dimensions.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be quite diverse. For instance, 4-Bromopyrazole, a related compound, can undergo cyanation in the presence of palladium catalysts. It can also react with titanium tetrachloride to afford binary adducts.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. For instance, profenofos is a liquid with a pale yellow to amber color and a garlic-like odor.

Scientific Research Applications

Suzuki–Miyaura Coupling

. This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. .

Synthesis of Borinic Acid Derivatives

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Preparation of Solid Hexacoordinate Complexes

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Insecticidal Action

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Mitochondrial Uncoupling Activity

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Synthesis of 1,4’-Bipyrazoles

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Mechanism of Action

The mechanism of action of pyrazoles generally involves interaction with various biological targets, leading to changes in cellular processes . The exact targets and mode of action can vary widely depending on the specific pyrazole compound and its chemical structure .

The pharmacokinetics of pyrazoles, including absorption, distribution, metabolism, and excretion (ADME), can also vary depending on the specific compound. Factors such as the compound’s lipophilicity, water solubility, and chemical stability can influence its bioavailability .

The result of the action of a pyrazole compound can include changes at the molecular and cellular level, such as inhibition or activation of certain enzymes or receptors, leading to downstream effects on various biochemical pathways .

Environmental factors, such as pH, temperature, and the presence of other substances, can influence the action, efficacy, and stability of pyrazole compounds .

Safety and Hazards

These compounds can pose various safety hazards. For instance, one should avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling related compounds. They can also cause skin irritation and serious eye damage.